Cas no 2228472-19-1 (methyl 4-methoxy-3-(2-nitroethyl)benzoate)

• Product Name: methyl 4-methoxy-3-(2-nitroethyl)benzoate
• CAS No: 2228472-19-1
• MF: C₁₁H₁₃NO₅
• MW: 239.224623441696
• CID: 6052483
• PubChem ID: 165625438
• Update Time: 2025-07-10

methyl 4-methoxy-3-(2-nitroethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-methoxy-3-(2-nitroethyl)benzoate
• Benzoic acid, 4-methoxy-3-(2-nitroethyl)-, methyl ester
• 2228472-19-1
• EN300-1763510

• Inchi： 1S/C11H13NO5/c1-16-10-4-3-9(11(13)17-2)7-8(10)5-6-12(14)15/h3-4,7H,5-6H2,1-2H3
• InChI Key： AEGRZDKIDPWVJX-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(OC)C(CC[N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 239.07937252g/mol
• Monoisotopic Mass: 239.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.214±0.06 g/cm3(Predicted)
• Boiling Point: 392.1±37.0 °C(Predicted)
• pka: 8.06±0.10(Predicted)

Additional information on methyl 4-methoxy-3-(2-nitroethyl)benzoate

Comprehensive Overview of Methyl 4-Methoxy-3-(2-Nitroethyl)Benzoate (CAS No. 2228472-19-1)

Methyl 4-methoxy-3-(2-nitroethyl)benzoate (CAS No. 2228472-19-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and synthetic chemistry. This ester derivative, characterized by its methoxy and nitroethyl functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its unique structural features make it a valuable building block for researchers exploring novel drug candidates or bioactive compounds.

In recent years, the demand for high-purity chemical intermediates like methyl 4-methoxy-3-(2-nitroethyl)benzoate has surged, driven by advancements in precision medicine and green chemistry. The compound’s nitroethyl moiety is particularly noteworthy, as it can undergo selective reduction to form amines, a transformation frequently employed in the synthesis of pharmaceutical APIs (Active Pharmaceutical Ingredients). This reactivity aligns with the growing trend of sustainable synthesis, where researchers prioritize atom-efficient and environmentally benign methodologies.

The compound’s benzoate core structure also contributes to its utility in flavor and fragrance applications. With increasing consumer interest in natural-like aroma compounds, derivatives of methyl 4-methoxy-3-(2-nitroethyl)benzoate are being explored for their potential to mimic or enhance olfactory profiles. This intersection of chemistry and consumer science highlights the compound’s relevance beyond traditional laboratory settings.

From a technical perspective, CAS No. 2228472-19-1 exhibits stability under standard storage conditions, making it a practical choice for industrial-scale applications. Its solubility in common organic solvents (e.g., DMSO, ethanol) facilitates its use in diverse reaction systems. Analytical techniques such as HPLC and NMR spectroscopy are typically employed to verify its purity, a critical factor given the stringent quality requirements of GMP-compliant manufacturing processes.

Emerging studies suggest potential applications of methyl 4-methoxy-3-(2-nitroethyl)benzoate in material science, particularly in the design of photoactive polymers. The nitro group’s electron-withdrawing properties could enable the development of advanced materials with tailored optoelectronic characteristics. This aligns with the global push toward renewable energy technologies, where functionalized aromatic compounds play pivotal roles.

For researchers sourcing this compound, key considerations include supplier reliability, batch-to-batch consistency, and compliance with REACH regulations. As synthetic pathways evolve, newer catalytic methods for producing CAS No. 2228472-19-1 are being optimized to reduce byproducts and energy consumption—a response to the chemical industry’s emphasis on carbon footprint reduction.

In summary, methyl 4-methoxy-3-(2-nitroethyl)benzoate represents a compelling case study in the convergence of traditional organic synthesis and cutting-edge applications. Its multifaceted utility underscores the importance of specialty chemicals in addressing contemporary scientific and industrial challenges.